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Compound of Interest

Compound Name: 4-(3-Hydrazinylpropyl)pyridine

CAS No.: 6978-98-9

Cat. No.: B1659970

Get Quote

CAS: 6978-98-9 | Formula: C

H

N

| MW: 151.21 g/mol [1]

Strategic Overview
In drug discovery, 4-(3-hydrazinylpropyl)pyridine serves as a critical "linker-effector"

intermediate.[1] Its structure combines a polar pyridine headgroup (often used for π-stacking or

hydrogen bonding in kinase/GPCR active sites) with a reactive hydrazine tail.[1] This hydrazine

moiety is the primary handle for cyclization reactions, specifically in the synthesis of

pyrazolones, pyridazines, and triazoles—scaffolds frequently found in metabotropic glutamate

receptor (mGluR) agonists and cannabinoid receptor ligands.

Sourcing Challenge: Unlike common reagents, this intermediate is often unstable (oxidation-

prone) and exhibits genotoxic potential. Consequently, commercial supply is typically "Make-to-
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Order" (MTO) rather than "In-Stock."[1] This guide outlines the protocols to validate suppliers,

manage stability, and ensure chemical integrity.

Chemical Specifications & Critical Properties
Design your procurement specifications based on these parameters to avoid downstream

failure in library synthesis or GMP scale-up.

Parameter Specification Technical Rationale

CAS Number 6978-98-9
Unique identifier to distinguish

from phenylpropyl analogs.[1]

Purity (HPLC) > 95.0% (Area %)

Hydrazines degrade; <95%

suggests significant oxidation

(azo/azoxy impurities).

Appearance
Colorless/Pale Yellow Oil or

Low-Melting Solid

Darkening indicates oxidation.

[1]

Salt Form Free Base vs. HCl/2HCl

Recommendation: Source as

Dihydrochloride salt for

enhanced stability and

reduced vapor toxicity.

Solubility DMSO, Methanol, Water
Pyridine nitrogen makes it pH-

dependent; hydrazine is basic.

Supply Chain Intelligence
Due to the niche nature of this intermediate, "In-Stock" availability is rare. Procurement teams

must distinguish between aggregators and manufacturers.

Verified Commercial Sources
Based on current chemical registry data, the following entities are primary nodes in the supply

chain:

Beta Pharma, Inc. (USA): Identified as a direct supplier with catalog capability.
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Custom Synthesis Houses (WuXi AppTec, Enamine, Combi-Blocks): While not always listed

in public catalogs, these CROs routinely synthesize alkyl hydrazines on demand using

standard building blocks.

Sourcing Strategy: The "Freshness" Protocol
Do not buy from stock holding > 6 months. Alkyl hydrazines degrade even under inert

atmosphere.

Directive: Request a fresh re-analysis (CoA < 30 days old) before shipment.

Directive: If sourcing >100g, contract a custom synthesis batch to ensure the material is

isolated immediately prior to shipping.

Synthesis & Impurity Profiling (Expertise & Logic)
To validate a supplier's CoA, you must understand how the molecule is made. The dominant

industrial route involves nucleophilic substitution, which dictates the impurity profile.

The Standard Industrial Route
The synthesis typically proceeds via the reaction of 4-(3-chloropropyl)pyridine with excess

hydrazine hydrate.[1]

Mechanism:

displacement of the chloride by hydrazine. Critical Process Parameter: A large excess of
hydrazine (5-10 equivalents) is required to prevent the product from reacting with another
molecule of starting material, which would form the bis-alkylated impurity.[1]

Impurity Markers (Red Flags in QC)
When reviewing analytical data, look for these specific by-products:

Bis-impurity:N,N-bis(3-(pyridin-4-yl)propyl)hydrazine.[1] (Result of low hydrazine

stoichiometry).

Oxidation products: Azo derivatives (colored yellow/orange).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.americanchemicalsuppliers.com/content/page/specialty-chemicals
https://www.americanchemicalsuppliers.com/content/page/specialty-chemicals
https://www.americanchemicalsuppliers.com/content/page/specialty-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Residual Hydrazine: Highly toxic; must be quantified if used in late-stage GMP.

Visualization: Synthesis & Impurity Logic
The following diagram illustrates the synthesis pathway and where critical impurities arise.

4-(3-chloropropyl)pyridine
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4-(3-hydrazinylpropyl)pyridine
(Target)
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Hydrazine Hydrate
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Reacts with
Start Material

(Low Hydrazine Conc.)

Azo/Azoxy Degradants
(Storage Issue)

Air Exposure

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of the critical bis-alkylated impurity (red) and

oxidation degradants (yellow).[1]

Handling & Safety Protocol (Trustworthiness)
Hydrazines are genotoxic structural alerts. Treat this intermediate as a potential mutagen.

Storage & Stability System[3]
Atmosphere: Argon or Nitrogen blanket is mandatory.

Temperature: -20°C (Freezer).

Container: Amber glass (light sensitive) with Teflon-lined caps.[1]

Shelf-Life: Re-test purity every 3 months.

Emergency Response[4]
Inhalation: Use a NIOSH-approved full-face respirator with amine cartridges.[1]

Spill: Neutralize with dilute hypochlorite (Bleach) solution to oxidize the hydrazine to nitrogen

gas before disposal. Warning: This reaction is exothermic.
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Quality Control (QC) Workflow
Standard HPLC methods often fail for hydrazines due to poor UV absorption and peak tailing.

Use this self-validating workflow:

Derivatization (Recommended): React a small aliquot with acetone or benzaldehyde to form

the corresponding hydrazone.

Why? Hydrazones have distinct UV chromophores and sharp HPLC peaks, allowing

accurate quantification of the hydrazine content vs. impurities.

NMR Verification: Check the propyl chain integration (multiplets at ~1.8, 2.6, 2.8 ppm) and

the diagnostic pyridine protons.

Titration: Perchloric acid titration (non-aqueous) can determine the exact salt stoichiometry

(Mono- vs. Di-HCl).[1]

QC Decision Tree
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4-(3-hydrazinylpropyl)pyridine
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Figure 2: Quality Control decision tree emphasizing derivatization for accurate purity

assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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